5-(4-morpholinylmethyl)-N-[(1R*,2S*)-2-phenylcyclohexyl]-3-isoxazolecarboxamide

• IUPAC Name: 5-(morpholin-4-ylmethyl)-N-[(1R,2S)-2-phenylcyclohexyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H27N3O3/c25-21(20-14-17(27-23-20)15-24-10-12-26-13-11-24)22-19-9-5-4-8-18(19)16-6-2-1-3-7-16/h1-3,6-7,14,18-19H,4-5,8-13,15H2,(H,22,25)/t18-,19+/m0/s1
• InChI Key: NZYGKWQZTFDSJR-RBUKOAKNSA-N
• Canonical SMILES: C1CCC(C(C1)C2=CC=CC=C2)NC(=O)C3=NOC(=C3)CN4CCOCC4
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)C2=CC=CC=C2)NC(=O)C3=NOC(=C3)CN4CCOCC4
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

5-(4-morpholinylmethyl)-N-[(1R*,2S*)-2-phenylcyclohexyl]-3-isoxazolecarboxamide, commonly known as MORPH, is a synthetic compound that belongs to the isoxazole family of compounds. It has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

MORPH inhibits the activity of PKC by binding to its regulatory domain. This prevents the activation of PKC and thereby inhibits its downstream signaling pathways. The inhibition of PKC activity leads to the inhibition of cell growth, proliferation, and differentiation.
Biochemical and Physiological Effects:
MORPH has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and inhibit angiogenesis (the formation of new blood vessels). MORPH has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases and chronic pain.

Advantages and Limitations for Lab Experiments

MORPH has several advantages for lab experiments. It is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in various cellular processes. It has also been shown to have low toxicity and good bioavailability, making it suitable for in vivo studies. However, MORPH has some limitations for lab experiments. It is a synthetic compound and may not accurately represent the natural compounds found in living organisms. Additionally, its mechanism of action may not be fully understood, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on MORPH. One area of research is the development of more potent and selective inhibitors of PKC. Another area of research is the investigation of the role of PKC in various diseases, such as cancer, inflammation, and neurodegenerative diseases. Additionally, the potential use of MORPH in combination with other drugs for the treatment of cancer and other diseases should be explored. Finally, the development of new synthetic compounds based on the structure of MORPH may lead to the discovery of new drugs with improved efficacy and fewer side effects.
Conclusion:
In conclusion, MORPH is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It is a potent and selective inhibitor of PKC, with several biochemical and physiological effects. While it has some limitations, it is a valuable tool for studying the role of PKC in various cellular processes and has potential for the treatment of cancer, inflammation, and chronic pain. Further research is needed to fully understand its mechanism of action and to develop new drugs based on its structure.

Scientific Research Applications

MORPH has been extensively studied for its potential use in various scientific research applications. It has been found to be a potent and selective inhibitor of the protein kinase C (PKC) enzyme, which plays a crucial role in various cellular processes such as cell growth, proliferation, and differentiation. MORPH has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.